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Compound of Interest

Compound Name: Dinotefuran-NHCO-propionic acid

Cat. No.: B12389237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dinotefuran, a third-generation neonicotinoid insecticide, is recognized for its potent activity

against a broad spectrum of insect pests. Its mechanism of action involves the disruption of the

insect nervous system.[1] Dinotefuran-NHCO-propionic acid is a synthetic derivative of

dinotefuran, formed by conjugating it with propionic acid through a carbamate linkage.[2] This

modification is theorized to alter its physicochemical properties, potentially enhancing solubility,

stability, or targeted delivery in biological and environmental systems.[2] This technical guide

provides an in-depth overview of the available information on the Dinotefuran-NHCO-
propionic acid analytical standard, including its chemical properties, proposed analytical

methodologies, and the relevant biological signaling pathway.

Commercial Availability
As of the latest research, an analytical standard for Dinotefuran-NHCO-propionic acid does

not appear to be commercially available from major chemical suppliers. Researchers interested

in this compound may need to consider custom synthesis. Several companies specialize in the

custom synthesis of complex organic molecules and could be contracted to produce this

specific derivative.

Chemical and Physical Properties
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The fundamental properties of Dinotefuran-NHCO-propionic acid are summarized below.

This information is based on available chemical literature.[2]

Property Value

Molecular Formula C₁₁H₂₀N₄O₄

Molecular Weight 272.30 g/mol

IUPAC Name

4-[2-[N'-methyl-N-(oxolan-3-

ylmethyl)carbamimidoyl]hydrazinyl]-4-

oxobutanoic acid

Canonical SMILES CN=C(NCC1CCOC1)NNC(=O)CCC(=O)O

InChI Key WFFMDXUQGKHWIR-UHFFFAOYSA-N

Origin Synthetic

Proposed Analytical Methodology
While no specific experimental protocols for the analysis of Dinotefuran-NHCO-propionic
acid have been published, a robust analytical method can be adapted from established

procedures for Dinotefuran and its other metabolites. Liquid chromatography-tandem mass

spectrometry (LC-MS/MS) is the most suitable technique due to its high sensitivity and

selectivity.

Objective: To develop a quantitative method for the determination of Dinotefuran-NHCO-
propionic acid in a given matrix (e.g., biological fluids, environmental samples).

Instrumentation:

High-Performance Liquid Chromatograph (HPLC)

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Proposed LC-MS/MS Method:
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Parameter Recommended Conditions

LC Column
C18 reversed-phase column (e.g., 2.1 mm i.d. x

100 mm, 1.8 µm particle size)

Mobile Phase
A: 0.1% Formic acid in WaterB: 0.1% Formic

acid in Acetonitrile

Gradient

Start with 5% B, ramp to 95% B over 10

minutes, hold for 2 minutes, return to initial

conditions and equilibrate.

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Ionization Mode Positive Electrospray Ionization (ESI+)

MS/MS Detection Multiple Reaction Monitoring (MRM)

Sample Preparation (General Protocol - to be optimized for specific matrix):

Extraction: For solid samples, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) based extraction method is recommended. For liquid samples, a simple protein

precipitation with acetonitrile may be sufficient.

Clean-up: A dispersive solid-phase extraction (d-SPE) step with PSA (primary secondary

amine) and C18 sorbents can be used to remove interfering matrix components.

Reconstitution: The final extract should be evaporated to dryness and reconstituted in the

initial mobile phase conditions.

Method Validation:

The adapted method should be validated according to standard guidelines, including

assessment of:

Linearity and range

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accuracy and precision

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Matrix effects

Stability

Signaling Pathway
Dinotefuran, like other neonicotinoid insecticides, primarily targets the nicotinic acetylcholine

receptors (nAChRs) in the insect central nervous system.[3][4] It acts as an agonist, binding to

these receptors and mimicking the action of the neurotransmitter acetylcholine (ACh).[5][6] This

binding leads to the persistent opening of the ion channel, resulting in continuous nerve

stimulation, which ultimately leads to paralysis and death of the insect.[3] The selectivity of

neonicotinoids for insect nAChRs over mammalian receptors is a key factor in their insecticidal

activity and relatively lower mammalian toxicity.[5]

Below is a diagram illustrating the mechanism of action of Dinotefuran at the nicotinic

acetylcholine receptor.
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Click to download full resolution via product page

Caption: Mechanism of Dinotefuran at the nicotinic acetylcholine receptor.

Experimental Workflow
The following diagram outlines a typical workflow for the analysis of Dinotefuran-NHCO-
propionic acid in a research setting.
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Caption: General workflow for analysis of Dinotefuran-NHCO-propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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